(+)-Epicubenol
(+)-Epicubenol
Cubenol, also known as epi-cubenol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Cubenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cubenol is primarily located in the membrane (predicted from logP) and cytoplasm. Cubenol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cubenol can be found in herbs and spices. This makes cubenol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
19912-67-5
VCID:
VC0033960
InChI:
InChI=1S/C15H26O/c1-10(2)13-6-5-12(4)15(16)8-7-11(3)9-14(13)15/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13+,14+,15+/m1/s1
SMILES:
CC1CCC(C2C1(CCC(=C2)C)O)C(C)C
Molecular Formula:
C15H26O
Molecular Weight:
222.37 g/mol
(+)-Epicubenol
CAS No.: 19912-67-5
Main Products
VCID: VC0033960
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol
CAS No. | 19912-67-5 |
---|---|
Product Name | (+)-Epicubenol |
Molecular Formula | C15H26O |
Molecular Weight | 222.37 g/mol |
IUPAC Name | (1S,4R,4aS,8aR)-4,7-dimethyl-1-propan-2-yl-2,3,4,5,6,8a-hexahydro-1H-naphthalen-4a-ol |
Standard InChI | InChI=1S/C15H26O/c1-10(2)13-6-5-12(4)15(16)8-7-11(3)9-14(13)15/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13+,14+,15+/m1/s1 |
Standard InChIKey | COGPRPSWSKLKTF-QPSCCSFWSA-N |
Isomeric SMILES | C[C@@H]1CC[C@H]([C@H]2[C@@]1(CCC(=C2)C)O)C(C)C |
SMILES | CC1CCC(C2C1(CCC(=C2)C)O)C(C)C |
Canonical SMILES | CC1CCC(C2C1(CCC(=C2)C)O)C(C)C |
Description | Cubenol, also known as epi-cubenol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Cubenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cubenol is primarily located in the membrane (predicted from logP) and cytoplasm. Cubenol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cubenol can be found in herbs and spices. This makes cubenol a potential biomarker for the consumption of this food product. |
Synonyms | epicubenol |
PubChem Compound | 12046149 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume